Cas no 2022225-96-1 ((3-Amino-2,2-difluoropropyl)(methyl)[(1-methylazetidin-3-yl)methyl]amine)

• Product Name: (3-Amino-2,2-difluoropropyl)(methyl)[(1-methylazetidin-3-yl)methyl]amine
• CAS No: 2022225-96-1
• MF: C₉H₁₉F₂N₃
• MW: 207.264068841934
• CID: 6594701
• PubChem ID: 165837510
• Update Time: 2025-05-20

(3-Amino-2,2-difluoropropyl)(methyl)[(1-methylazetidin-3-yl)methyl]amine Chemical and Physical Properties

Names and Identifiers

• (3-amino-2,2-difluoropropyl)(methyl)[(1-methylazetidin-3-yl)methyl]amine
• 2022225-96-1
• EN300-788648
• (3-Amino-2,2-difluoropropyl)(methyl)[(1-methylazetidin-3-yl)methyl]amine

• Inchi： 1S/C9H19F2N3/c1-13-3-8(4-13)5-14(2)7-9(10,11)6-12/h8H,3-7,12H2,1-2H3
• InChI Key： BGGAOWVVOIRABF-UHFFFAOYSA-N
• SMILES： FC(CN)(CN(C)CC1CN(C)C1)F

Computed Properties

• Exact Mass: 207.15470394g/mol
• Monoisotopic Mass: 207.15470394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 32.5Ų

Additional information on (3-Amino-2,2-difluoropropyl)(methyl)[(1-methylazetidin-3-yl)methyl]amine

Compound CAS No 2022225-96-1: (3-Amino-2,2-difluoropropyl)(methyl)[(1-methylazetidin-3-yl)methyl]amine

The compound with CAS number 2022225-96-1, named as (3-Amino-2,2-difluoropropyl)(methyl)[(1-methylazetidin-3-yl)methyl]amine, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes an amino group, a difluorinated propyl chain, and a methyl-substituted azetidine ring. The combination of these functional groups makes it a versatile molecule for research and development in the fields of drug design, material science, and catalysis.

Recent studies have highlighted the importance of such compounds in the development of advanced materials with tailored properties. For instance, the presence of the azetidine ring introduces rigidity and stability to the molecule, which can be advantageous in designing frameworks for drug delivery systems or bioactive materials. Additionally, the difluoropropyl group contributes to the molecule's hydrophobicity and electronic properties, making it suitable for applications in fluorinated polymers or as intermediates in organic synthesis.

In terms of pharmacological applications, this compound has shown promise as a potential lead in drug discovery programs targeting specific biological pathways. The amino group can act as a site for further functionalization, enabling the creation of bioisosteres or prodrugs with enhanced bioavailability and efficacy. Furthermore, the molecule's structural complexity provides opportunities for studying its interactions with biological systems at a molecular level.

From a synthetic perspective, the preparation of this compound involves multi-step reactions that require precise control over stereochemistry and regioselectivity. Researchers have employed various strategies, including nucleophilic substitutions and ring-opening reactions, to synthesize this compound efficiently. The use of modern catalytic techniques has also been explored to improve yields and reduce reaction times.

Looking ahead, the integration of computational chemistry tools has provided deeper insights into the electronic structure and reactivity of this compound. Advanced simulations have helped predict its behavior under different conditions, aiding in the design of more efficient synthetic routes and application-specific modifications.

In conclusion, CAS No 2022225-96-1 represents a valuable addition to the library of organic compounds with diverse functional groups. Its unique structure and versatile properties make it a compelling candidate for further exploration in both academic and industrial settings.